Cas no 170571-00-3 (Hydroxy Celecoxib)

Hydroxy Celecoxib Properties

Names and Identifiers

• Hydroxy Celecoxib
• HYDROXYMETHYL CELECOXIB
• 4-[5-[4-(hydroxymethyl)phenyl]-3-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide
• Celecoxib HydroxyMethyl Analog
• BenzenesulfonaMide, 4-[5-[4-(hydroxyMethyl)phenyl]-3-(trifluoroMethyl)-1H-pyrazol-1-yl]-
• 4-[5-[4-(Hydroxymethyl)phenyl]-3- (trifluoromethyl)-1H-pyrazol-1-yl]- benzenesulfonamide
• Hydroxycelecoxib;4'-Hydroxycelecoxib;4-(5-(4-(Hydroxymethyl)phenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide
• MFCD08063645
• 4-[5-[4-(hydroxymethyl)phenyl]-3-(triluoromethyl)pyrazol-1-yl]benzenesulonamide
• J-010631
• BDBM50057538
• DTXSID60432707
• 4-[5-(4-Hydroxymethyl-phenyl)-3-trifluoromethyl-pyrazol-1-yl]-benzenesulfonamide
• G71099
• CHEBI:229893
• 170571-00-3
• AS-6155
• PRIMARY ALCOHOL METABOLITE OF CELECOXIB
• UNII-1DIW8DT7Q3
• 4-(5-(4-(Hydroxymethyl)phenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide
• Benzenesulfonamide, 4-(5-(4-(hydroxymethyl)phenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)-
• Hydroxymethylcelecoxib (4-[5-[4-(Hydroxymethyl)phenyl]-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide) 1.0 mg/ml in Methanol
• SCHEMBL6013984
• 4'-Hydroxycelecoxib
• NS00040587
• Q27252289
• 4-{5-[4-(hydroxymethyl)phenyl]-3-(trifluoromethyl)-1H-pyrazol-1-yl}benzene-1-sulfonamide
• 4-(5-(4-Hydroxymethylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide
• 4-[5-[4-(Hydroxymethyl)phenyl]-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide; Hydroxymethylcelecoxib
• 1DIW8DT7Q3
• BCP33839
• hydroxycelecoxib
• CHEMBL745
• Hydroxymethylcelecoxib (4-[5-[4-(Hydroxymethyl)phenyl]-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide)
• AKOS037645576
• 4-[5-[4-(Hydroxymethyl)phenyl]-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide
• Celecoxib metabolite M3
• 4-[5-(4-Hydroxymethylphenyl)-3-trifluoromethyl-1H-pyrazol-1-yl]benzenesulfonamide
• 4-[5-(4-Hydroxymethylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide
• +Expand

• InChIKey： ICRSYPPLGADZKA-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H14F3N3O3S/c18-17(19,20)16-9-15(12-3-1-11(10-24)2-4-12)23(22-16)13-5-7-14(8-6-13)27(21,25)26/h1-9,24H,10H2,(H2,21,25,26)
• SMILES： C1=CC(=CC=C1CO)C2=CC(=NN2C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F

Computed Properties

• Exact Mass: 397.07100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 397.07079698g/mol
• Heavy Atom Count: 27
• Complexity: 595
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 107Ų

Experimental Properties

• LogP: 4.47890
• PSA: 106.59000
• Melting Point: 157-158 ºC (benzene )
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),
• Density: 1.50±0.1 g/cm3 (20 ºC 760 Torr),